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l. Application Notes

Interleukin-25 (IL-25), also known as IL-17E, is a key cytokine that initiates and amplifies type 2
immune responses. It is critically involved in the pathogenesis of allergic diseases, the
clearance of helminth infections, and has a complex, sometimes contradictory, role in
autoimmune diseases like inflammatory bowel disease (IBD). Animal models are indispensable
for dissecting the in vivo functions of IL-25 and for the preclinical evaluation of therapeutics
targeting the IL-25 pathway.

A. Genetically Modified Mouse Models

Genetically engineered mice are fundamental tools for elucidating the specific role of IL-25 and
its signaling components.

o |L-25 Deficient (1125-/7) Mice: These mice are the cornerstone for loss-of-function studies.
They exhibit significantly attenuated type 2 immune responses. In models of allergic asthma,
1125~/ mice show reduced airway hyperresponsiveness, eosinophilic inflammation, and
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lower levels of Th2 cytokines (IL-4, IL-5, IL-13) in the bronchoalveolar lavage fluid (BALF).[1]
[2][3] During infection with helminths like Nippostrongylus brasiliensis, these mice have an
impaired ability to expel the worms, which is associated with a delayed and reduced type 2
cytokine response.[4][5]

e |L-25 Reporter Mice: To identify the cellular sources of IL-25, reporter mice (e.g., expressing
a fluorescent protein under the 1125 promoter) have been developed. These models have
been instrumental in identifying intestinal tuft cells as a primary source of IL-25, particularly
in response to helminth infection.[6]

e |L-17 Receptor B Deficient (1117rb~/~) Mice: IL-25 signals through a receptor complex that
includes IL-17RB.[7][8] Therefore, 1117rb~/~ mice are phenotypically similar to 1125/~ mice,
being unable to respond to 1L-25.[8][9][10] These mice are crucial for confirming that an
observed biological effect is indeed mediated through the IL-25 receptor. Studies have
shown that both IL-17RB and IL-17RA are required for IL-25-mediated activities.[7][8][11]

» |L-25 Transgenic Mice: Mice overexpressing IL-25 develop spontaneous type 2
inflammation, characterized by eosinophilia and elevated IgE levels, demonstrating the
potent pro-inflammatory capacity of this cytokine.[4] These gain-of-function models are
useful for studying the downstream pathological consequences of excessive IL-25 signaling.

B. Disease Induction Models

Inducing specific pathologies in wild-type or genetically modified mice allows for the study of IL-
25 in relevant disease contexts.

 Allergic Asthma Models: The most common models use allergens like ovalbumin (OVA) or
house dust mite (HDM) extract to induce allergic airway inflammation.[12][13][14][15] These
models are characterized by airway hyperresponsiveness, mucus production, and
eosinophilic infiltration into the lungs, all of which are significantly reduced in the absence of
IL-25 signaling.[1][2][9]

» Helminth Infection Models: Infection with gastrointestinal nematodes such as
Nippostrongylus brasiliensis or Trichuris muris provides a robust in vivo system to study IL-
25's role in anti-parasitic immunity.[16][17][18] IL-25 is critical for the efficient expulsion of
these parasites, a process dependent on the induction of a strong type 2 immune response.
[41[5][19]
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 Inflammatory Bowel Disease (IBD) Models: The role of IL-25 in IBD is complex, with reports
suggesting both protective and pathogenic functions.[20][21][22][23] In dextran sulfate
sodium (DSS)-induced colitis, a common model for IBD, the effects of IL-25 can be context-
dependent. Some studies show that IL-25 can be protective by suppressing Th1/Th17
inflammatory pathways, while others suggest it may contribute to pathogenesis.[21][23][24]

Il. Quantitative Data Summary

The following tables summarize representative quantitative data from key animal model
experiments.

Table 1: Ovalbumin (OVA)-Induced Allergic Airway Inflammation

Wild-Type (OVA- 1125-/- (OVA-
Parameter Reference

Challenged) Challenged)
BALF Eosinophils

40.5+5.2 12.1+3.1 [1]
(x10%)
BALF IL-4 (pg/mL) 62.3+7.5 25.4+4.8 [1]
BALF IL-5 (pg/mL) 1158 +12.3 42.6 +6.7 [1]
BALF IL-13 (pg/mL) 180.4 + 21.9 65.7 +9.2 [1]
Serum OVA-specific

1.2+0.15 0.5+0.08 [2]

IgE (OD)

Table 2: Nippostrongylus brasiliensis Infection
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Parameter Wild-Type 125-/- Reference
Intestinal Worm
_ 12+5 155 + 28 [4]

Burden (Day 10 p.i.)
Mesenteric Lymph

1250 + 150 300 £+ 50 [4]
Node IL-4 (pg/mL)
Mesenteric Lymph

800 £ 100 150 + 30 [4]
Node IL-5 (pg/mL)
Mesenteric Lymph

2500 + 300 700 + 120 [4]

Node IL-13 (pg/mL)

lll. Experimental Protocols
Protocol 1: Ovalbumin (OVA)-Induced Allergic Airway

Inflammation

This protocol describes a standard method for inducing allergic airway inflammation in mice to

study the role of IL-25.

Materials:

Procedure:

e Sensitization:

Ovalbumin (OVA), Grade V (Sigma-Aldrich)

8-10 week old BALB/c or C57BL/6 mice (and corresponding 1125~/~ or II117rb~/~ strains)

Aluminum hydroxide (Alum) adjuvant (e.g., Imject™ Alum, Thermo Fisher Scientific)

Sterile, pyrogen-free phosphate-buffered saline (PBS)

o On Day 0 and Day 7, sensitize mice via intraperitoneal (i.p.) injection.
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o Prepare the sensitization solution by emulsifying 50 pug of OVA with 2 mg of alum in a final
volume of 200 pL of sterile PBS per mouse.[12]

o Administer the 200 pL injection i.p.

o Challenge:
o From Day 14 to Day 16, challenge the mice with an aerosolized OVA solution.
o Prepare a 1% (w/v) OVA solution in sterile PBS.

o Place mice in a small chamber and expose them to the aerosolized OVA for 30 minutes
daily using a nebulizer.[25]

e Analysis:

[¢]

On Day 18 (48 hours after the final challenge), perform analyses.

o Airway Hyperresponsiveness (AHR): Measure AHR in response to increasing
concentrations of methacholine using a whole-body plethysmograph.

o Bronchoalveolar Lavage (BAL): Euthanize mice and perform BAL by flushing the lungs
with PBS. Collect the BAL fluid (BALF).

o Cell Differentials: Centrifuge the BALF, resuspend the cell pellet, and perform differential
cell counts (eosinophils, neutrophils, macrophages, lymphocytes) using Wright-Giemsa
staining of cytospin preparations.

o Cytokine Analysis: Measure levels of IL-4, IL-5, and IL-13 in the BALF supernatant by
ELISA.

o Histology: Fix and embed lung tissue for sectioning. Stain with Hematoxylin and Eosin
(H&E) to assess inflammation and Periodic acid-Schiff (PAS) to assess mucus production.

Protocol 2: Nippostrongylus brasiliensis Infection Model

This protocol is used to study the role of IL-25 in the immune response to helminth infection.
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Materials:

e 8-10 week old BALB/c or C57BL/6 mice (and corresponding knockout strains)
» Nippostrongylus brasiliensis third-stage larvae (L3)

» Sterile PBS

Procedure:

* Infection:

o Infect mice by subcutaneous injection with 500-750 infective L3 larvae of N. brasiliensis
suspended in 200 pL of sterile PBS.[16]

e Analysis (Day 10 post-infection):

o Worm Burden: Euthanize mice and carefully remove the small intestine. Open the intestine
longitudinally, place it in warm saline, and incubate at 37°C for 2-4 hours. Count the adult
worms that migrate out of the tissue.[17]

o Cytokine Production: Isolate mesenteric lymph nodes, prepare single-cell suspensions,
and restimulate the cells in vitro with parasite antigen. Measure IL-4, IL-5, and IL-13 in the
culture supernatants by ELISA.

o Histology: Fix a section of the small intestine in 10% neutral buffered formalin. Embed in
paraffin and stain with PAS to enumerate goblet cells, a key indicator of the anti-helminth
response.

o Serum IgE: Collect blood and measure total and parasite-specific IgE levels in the serum
by ELISA.

IV. Visualizations
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IL-25 Signaling Pathway in Type 2 Immunity
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Caption: IL-25 signaling cascade in type 2 immunity.
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Workflow for OVA-Induced Asthma Model
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Caption: Experimental timeline for the OVA-induced asthma model.

Logical Relationships Between IL-25 Animal Models
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Caption: Interplay of genetic and induced models for IL-25 research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BENGHE Methodological & Application

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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